Cas no 2418678-00-7 (Methyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate)

• Product Name: Methyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate
• CAS No: 2418678-00-7
• MF: C₁₀H₉FO₅S
• MW: 260.238865613937
• CID: 5676697
• PubChem ID: 165776331
• Update Time: 2023-09-13

Methyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26626907
• 2418678-00-7
• methyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate
• Methyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate

• Inchi： 1S/C10H9FO5S/c1-6-8(10(13)16-2)3-7(5-12)4-9(6)17(11,14)15/h3-5H,1-2H3
• InChI Key： WRIUVENARBADJV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=O)C=C(C(=O)OC)C=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 260.01547272g/mol
• Monoisotopic Mass: 260.01547272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.9Ų